Cas no 1421-49-4 (3,5-Di-tert-butyl-4-hydroxybenzoic acid)

• Product Name: 3,5-Di-tert-butyl-4-hydroxybenzoic acid
• CAS No: 1421-49-4
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• MDL: MFCD00008827
• CID: 41340
• PubChem ID: 15007
• Update Time: 2025-04-18

3,5-Di-tert-butyl-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Di-tert-butyl-4-hydroxybenzoic acid
• Dibutylhydroxybenzoicacid
• 3,5-Bis-tert-butyl-4-hydroxybenzoic acid
• 3-5-Di-tert-butyl-4-hydroxybenzoicacid
• 3,5-ditert-butyl-4-hydroxybenzoic acid
• UV-612
• RARECHEM AL BO 0767
• -Carboxy-2,6-di-tert-butylphenol
• 3,5-di-butyl-4-hydroxybenzoicacid
• 2,6-Di-tert-butyl-4-carboxyphenol
• 4-Carboxy-2,6-di-tert-butylphenol
• 3,5-di-t-butyl-4-hydroxybenzoic acid
• 3,5-di-tert-butyl-4-hydroxy-benzoicaci
• 4-HYDROXY-3,5-DITERTBUTYL BENZOIC ACID
• 3,5-tert butyl -4- hydroxybenzoic acid

• MDL： MFCD00008827
• Inchi： 1S/C15H22O3/c1-14(2,3)10-7-9(13(17)18)8-11(12(10)16)15(4,5)6/h7-8,16H,1-6H3,(H,17,18)
• InChI Key： YEXOWHQZWLCHHD-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)O)=CC=1C(C)(C)C)C(C)(C)C
• BRN： 2216948

Computed Properties

• Exact Mass: 250.15700
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.4
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: Yellow powder.
• Density: 1.0589 (rough estimate)
• Melting Point: 208.0 to 213.0 deg-C
• Boiling Point: 353.47°C (rough estimate)
• Flash Point: 174 °C
• Refractive Index: 1.5600 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 57.53000
• LogP: 3.68540
• Solubility: Insoluble in water.

3,5-Di-tert-butyl-4-hydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：DG6320000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters